Cas no 1092808-29-1 (notoamide G)

• Product Name: notoamide G
• CAS No: 1092808-29-1
• MF: C₂₇H₃₁N₃O₅
• MW: 477.55214715004
• CID: 2065396
• PubChem ID: 25180707
• Update Time: 2025-04-21

notoamide G Chemical and Physical Properties

Names and Identifiers

• notoamide G
• (+)-Notoamide G
• (1R,2S,17S,19S)-14-hydroxy-2-methoxy-9,9,16,16-tetramethyl-8-oxa-14,23,25-triazaheptacyclo[17.5.2.01,17.03,15.04,13.07,12.019,23]hexacosa-3(15),4(13),5,7(12),10-pentaene-24,26-dione
• 1092808-29-1
• CHEBI:201997
• (1R,2S,17S,19S)-14-hydroxy-2-methoxy-9,9,16,16-tetramethyl-8-oxa-14,23,25-triazaheptacyclo(17.5.2.01,17.03,15.04,13.07,12.019,23)hexacosa-3(15),4(13),5,7(12),10-pentaene-24,26-dione

• Inchi： 1S/C27H31N3O5/c1-24(2)11-9-14-16(35-24)8-7-15-18-20(30(33)19(14)15)25(3,4)17-13-26-10-6-12-29(26)23(32)27(17,21(18)34-5)28-22(26)31/h7-9,11,17,21,33H,6,10,12-13H2,1-5H3,(H,28,31)
• InChI Key： MLDRFVIRZQYMDK-UHFFFAOYSA-N
• SMILES： COC1C23C(CC4(C(=O)N2)N(C3=O)CCC4)C(C)(C)C2N(C3C(C1=2)=CC=C1C=3C=CC(O1)(C)C)O

Computed Properties

• Exact Mass: 477.22637110Da
• Monoisotopic Mass: 477.22637110Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 1
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.506
• Topological Polar Surface Area: 93Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Pyrroloquinolines